Cas no 1806376-48-6 (2-Fluoro-4-methyl-6-nitropyridine)

• Product Name: 2-Fluoro-4-methyl-6-nitropyridine
• CAS No: 1806376-48-6
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 4906411
• Update Time: 2025-06-12

2-Fluoro-4-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-6-nitropyridine

• Inchi： 1S/C6H5FN2O2/c1-4-2-5(7)8-6(3-4)9(10)11/h2-3H,1H3
• InChI Key： MAHYSPJQQDIUOM-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 2-Fluoro-4-methyl-6-nitropyridine

Comprehensive Overview of 2-Fluoro-4-methyl-6-nitropyridine (CAS No. 1806376-48-6): Properties, Applications, and Innovations

2-Fluoro-4-methyl-6-nitropyridine (CAS No. 1806376-48-6) is a fluorinated nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₆H₅FN₂O₂, combines a pyridine ring with fluoro and nitro substituents, enabling versatile reactivity. Researchers frequently search for "2-Fluoro-4-methyl-6-nitropyridine synthesis" or "CAS 1806376-48-6 applications," reflecting its growing relevance in drug discovery and material science.

The fluoropyridine scaffold is pivotal in modern medicinal chemistry, as fluorine atoms enhance bioavailability and metabolic stability. 2-Fluoro-4-methyl-6-nitropyridine serves as a key intermediate for designing kinase inhibitors and antimicrobial agents, aligning with trending topics like "antibiotic resistance solutions" and "targeted cancer therapies." Its nitro group further allows functionalization via reduction or nucleophilic substitution, making it valuable for combinatorial chemistry workflows.

From an industrial perspective, demand for 1806376-48-6 has risen due to its role in developing crop protection chemicals. Agrochemical companies explore "nitropyridine herbicides" and "fluoro-substituted pesticides" to address global food security challenges. The compound's methyl group contributes to lipophilicity, optimizing membrane penetration in plant systems—a feature highlighted in recent patents.

Analytical characterization of 2-Fluoro-4-methyl-6-nitropyridine typically involves GC-MS, HPLC, and ¹⁹F NMR spectroscopy. Users often inquire about "CAS 1806376-48-6 purity analysis" or "fluoropyridine stability," underscoring the need for rigorous quality control. Storage recommendations include inert atmospheres to prevent degradation, a detail frequently overlooked in peer discussions.

Innovations in green chemistry have spurred interest in sustainable synthesis routes for nitropyridine derivatives. Catalytic fluorination methods and solvent-free reactions are now trending, reducing environmental impact while maintaining yield—a response to searches like "eco-friendly heterocycle synthesis." This aligns with the pharmaceutical industry's push toward green manufacturing principles.

In material science, 1806376-48-6 has shown promise in designing organic semiconductors and liquid crystals. Its electron-withdrawing nitro and fluoro groups facilitate charge transport, making it relevant for OLED and photovoltaic research—topics dominating forums on "advanced electronic materials."

Regulatory compliance remains critical for 2-Fluoro-4-methyl-6-nitropyridine suppliers. While not classified as hazardous under major chemical inventories, proper handling protocols are essential. This addresses common queries such as "nitropyridine safety data" without compromising regulatory guidelines.

The future outlook for CAS 1806376-48-6 is robust, driven by cross-disciplinary applications. As AI-assisted drug discovery accelerates, demand for specialized fluorinated building blocks like this will grow—paralleling searches for "AI in chemical design." Continued research into its structure-activity relationships will further unlock its potential across industries.